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Compound of Interest

Compound Name: 10-Chloro-10H-phenothiazine

Cat. No.: B15163232 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

excellence. This guide provides essential, immediate safety and logistical information for the

proper disposal of 10-Chloro-10H-phenothiazine, ensuring the safety of laboratory personnel

and compliance with regulations.

I. Understanding the Hazards
10-Chloro-10H-phenothiazine, also known as 2-Chlorophenothiazine, is a chemical

compound that requires careful handling due to its potential health hazards. It is classified as a

skin, eye, and respiratory irritant[1][2][3]. All personnel handling this compound must be

thoroughly familiar with its Safety Data Sheet (SDS) before commencing any work.

Key Hazards:

Skin Irritation: Causes skin irritation[1][3][4].

Serious Eye Irritation: Causes serious eye irritation[1][3][4].

Respiratory Irritation: May cause respiratory irritation[1][3].

II. Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 10-Chloro-10H-phenothiazine, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.
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PPE Category Specification

Eye Protection
Goggles (European standard - EN 166) or

safety glasses.

Hand Protection Protective gloves.

Skin and Body
Wear appropriate protective gloves and clothing

to prevent skin exposure. A lab coat is required.

Respiratory

Not required under normal use with adequate

ventilation. For large spills or in poorly ventilated

areas, use a NIOSH/MSHA or European

Standard EN 136 approved respirator.

III. Spill Management and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Accidental Release Measures:

Ensure adequate ventilation.

Wear appropriate PPE as detailed in the table above.

For small spills:

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust)[1].

Sweep up and shovel into suitable, closed containers for disposal[1].

For large spills:

Evacuate the area.

Contact your institution's environmental health and safety (EHS) department immediately.

First-Aid Measures:
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If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell[1].

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse[1].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[1].

If Swallowed: Clean mouth with water and get medical attention[1].

IV. Disposal Procedures
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification[1].

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste 10-Chloro-10H-phenothiazine and any contaminated materials (e.g.,

absorbent material from spills, used PPE) in a designated, compatible, and properly

sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines. Incompatible materials include strong oxidizing agents[1].

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "10-
Chloro-10H-phenothiazine".

Include the date of accumulation and any other information required by your institution.

Storage:
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Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials[1].

The storage area should be a designated hazardous waste accumulation area.

Final Disposal:

Arrange for the disposal of the waste through your institution's approved hazardous waste

disposal contractor. Do not empty into drains[1]. The contents should be disposed of at an

approved waste disposal plant[1][3].

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 10-
Chloro-10H-phenothiazine.
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Caption: Disposal workflow for 10-Chloro-10H-phenothiazine.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always prioritize safety and consult your

institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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